Cas no 67600-94-6 (Hydrangenol 8-O-glucoside)

• Product Name: Hydrangenol 8-O-glucoside
• CAS No: 67600-94-6
• MF: C₂₁H₂₂O₉
• MW: 418.393987178802
• CID: 837469
• PubChem ID: 13962962
• Update Time: 2025-06-09

Hydrangenol 8-O-glucoside Chemical and Physical Properties

Names and Identifiers

• Hydrangenol 8-O-glucoside
• 3-(4-Hydroxyphenyl)-1-oxo-3,4-dihydro-1H-isochromen-8-yl β-D-gluc opyranoside
• HYDRANGENOL 8-OGLUCOSIDE
• 8-(beta-D-Glucopyranosyloxy)-3,4-dihydro-3-(4-hydroxyphenyl)-1H-2-benzopyran-1-one
• [ "" ]
• FS-8948
• Hydrangenol 8-O--D-glucopyranoside
• AKOS032948777
• hydrangenol 8-O-beta-D-glucopyranoside
• Hydrangel 8-O-glucoside
• 3-(4-hydroxyphenyl)-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroisochromen-1-one
• CS-0024476
• HY-N4027
• DTXSID001136569
• 3-(4-Hydroxyphenyl)-1-oxo-3,4-dihydro-1H-isochromen-8-yl beta-D-glucopyranoside
• CHEMBL394399
• CHEBI:68133
• 67600-94-6
• Q27136625
• 8-(I(2)-D-Glucopyranosyloxy)-3,4-dihydro-3-(4-hydroxyphenyl)-1H-2-benzopyran-1-one
• DA-54149
• 3-(4-HYDROXYPHENYL)-8-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-3,4-DIHYDRO-2-BENZOPYRAN-1-ONE

• Inchi： 1S/C21H22O9/c22-9-15-17(24)18(25)19(26)21(30-15)29-13-3-1-2-11-8-14(28-20(27)16(11)13)10-4-6-12(23)7-5-10/h1-7,14-15,17-19,21-26H,8-9H2/t14?,15-,17-,18+,19-,21-/m1/s1
• InChI Key： IKTPWMTZNXOEIV-VRKGAULQSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC=C2CC(C3C=CC(=CC=3)O)OC(C=12)=O

Computed Properties

• Exact Mass: 418.12600
• Monoisotopic Mass: 418.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 763.7±60.0 °C at 760 mmHg
• Flash Point: 272.0±26.4 °C
• PSA: 145.91000
• LogP: 0.02510
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Hydrangenol 8-O-glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides

Additional information on Hydrangenol 8-O-glucoside

Hydrangenol 8-O-glucoside: Chemical Profile and Recent Research Applications

Hydrangenol 8-O-glucoside, with the chemical compound identifier CAS no. 67600-94-6, is a glycoside derivative that has garnered significant attention in the field of natural product chemistry and pharmaceutical research. This compound, derived from the leaves and flowers of certain species within the Hydrangea genus, exhibits a unique structural framework that contributes to its diverse biological activities. The presence of a glucoside moiety enhances its solubility and stability, making it a promising candidate for various therapeutic applications.

The molecular structure of Hydrangenol 8-O-glucoside consists of a hydrangenol aglycone linked to a glucose unit through an β-1,2-glycosidic bond. This configuration imparts specific pharmacophoric features that interact with various biological targets. The hydroxyl groups and the glycosidic linkage are critical for its interactions with enzymes and receptors, contributing to its potential as an anti-inflammatory, antioxidant, and antimicrobial agent.

Recent studies have highlighted the therapeutic potential of Hydragenol 8-O-glucoside in several areas of medical research. One notable finding is its role in modulating inflammatory responses. Research indicates that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by targeting key signaling pathways like NF-κB. This makes it a promising candidate for developing treatments for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Hydragenol 8-O-glucoside has demonstrated significant antioxidant activity. Oxidative stress is a contributing factor in numerous pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. Studies have shown that this compound can scavenge free radicals and reduce oxidative damage by enhancing the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that Hydragenol 8-O-glucoside could be utilized in preventive medicine to mitigate oxidative stress-related health issues.

The antimicrobial properties of Hydragenol 8-O-glucoside have also been extensively studied. Research has identified its efficacy against various bacterial and fungal strains, including multidrug-resistant pathogens. The mechanism behind its antimicrobial action appears to involve disruption of microbial cell membranes and inhibition of key metabolic pathways. This opens up possibilities for developing novel antimicrobial agents that could address the growing problem of antibiotic resistance.

Moreover, recent preclinical studies have explored the potential of Hydragenol 8-O-glucoside in cancer therapy. The compound has been found to induce apoptosis in certain cancer cell lines by activating caspase-dependent pathways. Additionally, it has shown promise in inhibiting tumor growth and metastasis by disrupting angiogenesis—the process by which tumors develop new blood vessels to support their growth. These findings position Hydragenol 8-O-glucoside as a valuable component in oncology research, potentially leading to new treatment strategies for various types of cancer.

The pharmacokinetic profile of Hydragenol 8-O-glucoside is another area of interest. Due to its glycosidic structure, it exhibits good oral bioavailability and moderate tissue distribution upon administration. Studies have shown that it can be effectively absorbed into the bloodstream and metabolized into active compounds that exert therapeutic effects. This makes it a suitable candidate for oral formulations, enhancing patient compliance and ease of administration.

From a synthetic chemistry perspective, the preparation of Hydragenol 8-O-glucoside involves complex glycosylation reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in enzymatic glycosylation techniques have improved the efficiency of these processes, making large-scale production more feasible. This progress is crucial for translating laboratory discoveries into clinical applications.

The safety profile of Hydragenol 8-O-glucoside has also been evaluated through toxicological studies. Preliminary findings suggest that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further research is needed to fully understand its long-term safety implications in humans. Clinical trials are currently underway to assess its efficacy and safety in human populations suffering from various inflammatory and degenerative conditions.

In conclusion, Hydragenol 8-O-glucoside (CAS no. 67600-94-6) represents a promising natural product with diverse biological activities ranging from anti-inflammatory and antioxidant effects to antimicrobial and anticancer properties. Its unique structural features and favorable pharmacokinetic profile make it an attractive candidate for further pharmaceutical development. As research continues to uncover new applications for this compound, it holds significant potential for improving human health and addressing unmet medical needs.